Cas no 898361-07-4 (N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide
• CAS No: 898361-07-4
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 5480334
• Update Time: 2025-06-10

N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-dimethylphenyl)-N-(thiophen-2-ylmethyl)oxamide
• N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C15H16N2O2S/c1-10-5-6-11(2)13(8-10)17-15(19)14(18)16-9-12-4-3-7-20-12/h3-8H,9H2,1-2H3,(H,16,18)(H,17,19)
• InChI Key： QOJRUFJMPKCLSO-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(NC1=CC(C)=CC=C1C)=O

Additional information on N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide

Comprehensive Overview of N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide (CAS No. 898361-07-4)

The compound N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide (CAS No. 898361-07-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiophene ring and a dimethylphenyl group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and stability under various conditions.

In recent years, the demand for heterocyclic compounds like N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide has surged due to their relevance in developing bioactive agents. The thiophene moiety, in particular, is a key structural element in many FDA-approved drugs, making this compound a valuable candidate for medicinal chemistry applications. Its CAS No. 898361-07-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patents.

One of the most frequently asked questions in online searches is: "What are the applications of thiophene derivatives in modern medicine?" This compound provides a compelling answer, as its structure aligns with the growing trend of using sulfur-containing heterocycles to enhance drug efficacy and reduce side effects. Additionally, its dimethylphenyl component contributes to improved lipophilicity, a property highly sought after in CNS-targeting drugs and agrochemical formulations.

From a synthetic chemistry perspective, N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide exemplifies the convergence of amide bond formation and aryl-aryl coupling strategies. Its synthesis often involves Pd-catalyzed cross-coupling reactions, a topic widely discussed in academic forums and industrial R&D circles. The compound's CAS No. 898361-07-4 is frequently referenced in patent databases, highlighting its commercial potential for intellectual property development.

Another trending topic in scientific communities is the green synthesis of complex molecules. Researchers are exploring eco-friendly routes to produce N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide, such as using biocatalysts or microwave-assisted reactions. These methods align with global sustainability goals while maintaining high yields and purity—a balance highly valued in pharmaceutical manufacturing.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. Such detailed profiling ensures compliance with quality control standards, a critical factor for industries requiring batch-to-batch consistency. The presence of both electron-rich (thiophene) and electron-deficient (amide) regions in its structure also makes it an interesting subject for computational chemistry studies.

In the context of drug delivery systems, the physicochemical properties of CAS No. 898361-07-4 have prompted investigations into its solubility enhancement techniques. Formulation scientists are testing its compatibility with cyclodextrins and lipid-based carriers, addressing a common industry challenge: improving bioavailability of poorly water-soluble drugs. This aligns with frequent search queries like "How to increase solubility of amide-containing compounds?"

The agrochemical sector has also shown interest in this compound due to its structural similarity to known pesticide intermediates. Its thiophene core may contribute to pest resistance management strategies, particularly against species developing immunity to existing treatments. This application resonates with current discussions about sustainable agriculture and crop protection innovations.

Looking ahead, N'-(2,5-dimethylphenyl)-N-(thiophen-2-yl)methylethanediamide represents a nexus of multiple research frontiers—from small molecule drug discovery to advanced material design. Its CAS No. 898361-07-4 will likely appear more frequently in peer-reviewed journals as studies uncover new facets of its reactivity and utility. For synthetic chemists and material scientists alike, this compound offers a rich platform for innovation in an increasingly interdisciplinary scientific landscape.